Cas no 81310-58-9 (4-[(piperidin-2-yl)methyl]morpholine)

• Product Name: 4-[(piperidin-2-yl)methyl]morpholine
• CAS No: 81310-58-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD05215079
• CID: 1067320
• PubChem ID: 3163395
• Update Time: 2025-06-08

4-[(piperidin-2-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-2-ylmethyl)morpholine
• 4-(piperidin-2-ylmethyl)morpholine(SALTDATA: FREE)
• 4-Piperidin-2-ylmethylmorpholine
• 4-Piperidin-2-ylmethyl-morpholine
• 4-[(piperidin-2-yl)methyl]morpholine
• BB 0220560
• 81310-58-9
• DTXSID10390348
• CS-0207247
• CTJYUVGVMCELLF-UHFFFAOYSA-N
• EN300-67273
• 2-[(4-Morpholinyl)methyl]piperidine
• 4-(piperidin-2-ylmethyl)morpholine, AldrichCPR
• Morpholine, 4-(2-piperidinylmethyl)-
• Z317037038
• 120990-92-3
• SCHEMBL8562869
• AKOS000174109
• 4-(2-PIPERIDINYLMETHYL)MORPHOLINE
• AKOS016341152
• VS-07204
• MFCD05215079
• ALBB-006383
• STK503882
• BBL022448

• MDL： MFCD05215079
• Inchi： 1S/C10H20N2O/c1-2-4-11-10(3-1)9-12-5-7-13-8-6-12/h10-11H,1-9H2
• InChI Key： CTJYUVGVMCELLF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1CCCCN1

Computed Properties

• Exact Mass: 184.15800
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 0.72740

4-[(piperidin-2-yl)methyl]morpholine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-[(piperidin-2-yl)methyl]morpholine

Introduction to 4-[(piperidin-2-yl)methyl]morpholine (CAS No. 81310-58-9)

4-[(piperidin-2-yl)methyl]morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 81310-58-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a morpholine ring linked to a piperidine moiety via a methyl bridge, which contributes to its distinctive chemical behavior and reactivity. Such structural motifs are often explored in the design of bioactive molecules due to their ability to interact with biological targets in a specific manner.

The synthesis of 4-[(piperidin-2-yl)methyl]morpholine involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The introduction of the piperidine unit at the 2-position of the morpholine ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation. In recent years, there has been growing interest in developing small-molecule inhibitors that target enzymes involved in critical biological pathways. The structural framework of 4-[(piperidin-2-yl)methyl]morpholine suggests its potential utility in modulating enzyme activity, particularly in contexts where precise binding interactions are required.

One of the most compelling aspects of 4-[(piperidin-2-yl)methyl]morpholine is its role as a building block in drug discovery. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles. For instance, derivatives of 4-[(piperidin-2-yl)methyl]morpholine have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The morpholine and piperidine rings provide favorable interactions with ATP-binding sites, making them ideal scaffolds for designing selective inhibitors. Recent studies have demonstrated that modifications at the methyl bridge and the nitrogen atoms of the piperidine ring can significantly alter the potency and selectivity of these compounds.

The pharmacokinetic properties of 4-[(piperidin-2-yl)methyl]morpholine are also of considerable interest. The compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing. These characteristics make it a promising candidate for further clinical development. In preclinical studies, 4-[(piperidin-2-yl)methyl]morpholine has shown promise in models of inflammation and pain management, where its ability to interact with specific biological targets could lead to therapeutic benefits.

Advances in computational chemistry have further enhanced the understanding of 4-[(piperidin-2-yl)methyl]morpholine's interactions with biological targets. Molecular docking studies have been instrumental in predicting how this compound might bind to enzymes and receptors, providing insights into its potential mechanisms of action. These computational approaches have complemented experimental efforts, allowing researchers to design more effective derivatives with improved pharmacological properties. For example, virtual screening techniques have identified analogs of 4-[(piperidin-2-yl)methyl]morpholine that exhibit higher binding affinities for specific targets, paving the way for new drug candidates.

The role of 4-[(piperidin-2-yl)methyl]morpholine in medicinal chemistry extends beyond its use as a direct therapeutic agent. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling chemists to explore diverse structural motifs without starting from scratch. This versatility underscores the importance of well-characterized building blocks like 4-(piperidin–2–ylmethyl)morpholine (CAS No. 81310–58–9) in modern drug discovery pipelines.

In conclusion, 4-(piperidin–2–ylmethyl)morpholine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it an invaluable tool for researchers developing new treatments for various diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.